Cas no 1206641-31-7 (1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropane-1-carbonitrile)

• Product Name: 1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropane-1-carbonitrile
• CAS No: 1206641-31-7
• MF: C₁₆H₂₀BNO₂
• MW: 269.146504402161
• MDL: MFCD18383917
• CID: 1091879
• PubChem ID: 53423523
• Update Time: 2025-04-20

1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanecarbonitrile
• 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropane-1-carbonitrile
• QC-2442
• 1-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-cyclopropanecarbonitrile
• AK146089
• 1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropane-1-carbonitrile
• LQTZQARAJYGKBH-UHFFFAOYSA-N
• FCH2800990
• AX8219149
• 1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropane-1-carbonitrile
• A892142
• AKOS022178748
• DB-089265
• DS-8458
• SY103760
• 4-(1-Cyanocyclopropyl)phenylboronic Acid Pinacol Ester
• (4-(1-CYANOCYCLOPROPYL)PHENYL)BORONIC ACID PINACOL ESTER
• CS-0037668
• Y10430
• EN300-7419118
• SCHEMBL342968
• 1-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl] -cyclopropanecarbonitrile
• DTXSID30698338
• AMY13920
• 1206641-31-7
• Z2044739056
• MFCD18383917

• MDL： MFCD18383917
• Inchi： 1S/C16H20BNO2/c1-14(2)15(3,4)20-17(19-14)13-7-5-12(6-8-13)16(11-18)9-10-16/h5-8H,9-10H2,1-4H3
• InChI Key： LQTZQARAJYGKBH-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)C2(C#N)CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 269.15900
• Monoisotopic Mass: 269.1587090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2

Experimental Properties

• PSA: 42.25000
• LogP: 2.54098